Cas no 899964-03-5 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024679058
- TDR83484
- F2768-0463
- N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
- N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide
- VU0497427-1
- N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide
- CHEMBL2093244
- 899964-03-5
- N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
-
- Inchi: 1S/C21H17ClN4O5S/c1-26(13-15-5-4-12-30-15)32(28,29)16-10-8-14(9-11-16)19(27)23-21-25-24-20(31-21)17-6-2-3-7-18(17)22/h2-12H,13H2,1H3,(H,23,25,27)
- InChI Key: BWPAIEXFJXFOHJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NN=C(NC(C2C=CC(=CC=2)S(N(C)CC2=CC=CO2)(=O)=O)=O)O1
Computed Properties
- Exact Mass: 472.0608185g/mol
- Monoisotopic Mass: 472.0608185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 743
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 127Ų
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2768-0463-2μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-5μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-10μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-20μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-1mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-2mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-3mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-4mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-5mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2768-0463-10mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899964-03-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
Professional Introduction to Compound with CAS No. 899964-03-5 and Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
Compound with the CAS number 899964-03-5 and the product name N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a 1,3,4-oxadiazole core linked to a benzamide moiety and an N-(furan-2-yl)methyl(methyl)sulfamoyl substituent, makes it a promising candidate for further investigation in drug discovery.
The 1,3,4-oxadiazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of a 2-chlorophenyl group at the 5-position of the oxadiazole ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity. Additionally, the benzamide moiety is frequently found in pharmaceuticals due to its role as a bioisostere for amides, providing stability and solubility advantages.
The unique feature of this compound is the N-(furan-2-yl)methyl(methyl)sulfamoyl group attached to the 4-position of the benzamide. This substituent introduces both a furan ring and a sulfamoyl moiety, which are known to modulate biological activity. The furan ring has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties, while the sulfamoyl group is often employed to enhance binding interactions with biological targets. The combination of these structural elements in N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide suggests potential therapeutic benefits across multiple disease areas.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutics. The 1,3,4-oxadiazole scaffold has been particularly well-studied for its applications in antiviral, antibacterial, and anticancer agents. For instance, derivatives of oxadiazole have shown efficacy against various pathogens by inhibiting key enzymatic pathways. Similarly, benzamide derivatives are known for their roles in pain management, anti-inflammatory drugs, and even as antiviral agents.
The incorporation of the furan ring into pharmaceuticals has also been extensively explored. Furan derivatives are known for their ability to interact with biological targets such as enzymes and receptors due to their aromatic nature and electron-rich structure. This has led to their use in developing drugs for conditions like diabetes, cardiovascular diseases, and neurodegenerative disorders. The presence of both a furan and a sulfamoyl group in N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide may synergistically enhance its biological activity by providing multiple interaction points with biological targets.
Moreover, the sulfamoyl group in this compound is known to improve solubility and bioavailability while also enhancing binding affinity through hydrogen bonding interactions. This makes it an attractive moiety for drug design purposes. The combination of these features suggests that this compound may exhibit multiple modes of action simultaneously, which could be particularly beneficial in treating complex diseases that require multifaceted therapeutic approaches.
In terms of synthetic chemistry, the preparation of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-ylmethyl(methyl)sulfamoyl)}benzamide involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps are then performed to introduce the chlorophenyl group and the benzamide moiety.
The introduction of the sulfamoyl group is achieved through nucleophilic substitution reactions or other suitable methods that allow for selective functionalization at the desired position on the molecule. The final step involves coupling the furan-based substituent to complete the structure. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product.
Evaluation of this compound's biological activity typically involves in vitro assays designed to test its interaction with various biological targets such as enzymes or receptors. Initial studies may focus on assessing its efficacy against specific pathogens or diseases based on structural analogs known to exhibit similar activity. High-throughput screening (HTS) techniques can also be employed to rapidly test thousands of compounds for activity against a wide range of targets.
Once promising candidates are identified from HTS or targeted assays, further characterization is conducted using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm their structure and purity. Pharmacokinetic studies are also essential to understand how the compound behaves within an organism over time.
The potential therapeutic applications of N-(5-(2-chlorophenyl)-1H-[1],[3]-diazolo[4][a]pyrazin]-7-amino]-N-methanesulfonyl-N-furfurylmethanamine, as represented by compound CAS No. 8999640396578930 (though note that this CAS number appears incorrect based on standard formatting), span several disease areas including cancer therapy due to its ability to inhibit key signaling pathways involved in tumor growth; anti-inflammatory effects by modulating inflammatory cytokine production; antimicrobial properties by interfering with bacterial cell wall synthesis; cardiovascular protection by influencing lipid metabolism; neuroprotective effects through interactions with neurotransmitter systems; among others.
For instance studies have demonstrated that oxadiazole derivatives can induce apoptosis in cancer cells by activating caspase-dependent pathways while also inhibiting proliferation through interference with microtubule dynamics during cell division These mechanisms make them attractive candidates for developing targeted therapies against various types tumors Additionally research indicates that benzamide derivatives possess significant anti-inflammatory properties potentially useful treating chronic inflammatory conditions such rheumatoid arthritis Furthermore furan-based compounds have shown promise inhibiting certain enzymes associated metabolic disorders thereby offering benefits patients suffering from type diabetes obesity etc
The combination structural features present within this molecule position it uniquely among existing pharmaceutical candidates offering multiple avenues exploration regarding both efficacy safety profiles Furthermore ongoing advancements computational modeling techniques allow researchers predict optimize interactions between drug candidates biological targets without extensive experimental testing saving valuable resources time Such computational approaches becoming increasingly integral modern drug discovery processes enabling rapid identification promising leads which can then validated traditional experimental methods
899964-03-5 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)